Cas no 2195952-63-5 (6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• CAS No: 2195952-63-5
• MF: C₂₀H₂₁N₅O₂
• MW: 363.413043737412
• CID: 5461577
• Update Time: 2025-05-24

6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• 6-methyl-2-[[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl]pyridazin-3-one
• 6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H21N5O2/c1-14-6-7-19(26)25(23-14)13-15-8-10-24(11-9-15)20(27)18-12-21-16-4-2-3-5-17(16)22-18/h2-7,12,15H,8-11,13H2,1H3
• InChI Key： UYKWHLQZCASOLD-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC2C=CC=CC=2N=1)N1CCC(CN2C(C=CC(C)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 638
• XLogP3: 1.3
• Topological Polar Surface Area: 78.8

Additional information on 6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

Research Brief on 6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS: 2195952-63-5)

In recent years, the compound 6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one (CAS: 2195952-63-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoxaline and piperidine structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the coupling of the quinoxaline-2-carbonyl moiety to the piperidine ring. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, which are implicated in various pathological conditions such as cancer and inflammatory diseases. In vitro assays demonstrate its ability to selectively bind to the ATP-binding site of these kinases, thereby modulating their activity. Furthermore, preliminary in vivo studies in murine models have shown favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These findings position the compound as a viable candidate for further preclinical development.

Beyond its kinase inhibitory properties, recent research has explored the compound's potential in other therapeutic areas. For instance, its interaction with certain G-protein-coupled receptors (GPCRs) has been investigated, suggesting possible applications in neurological disorders. Additionally, its role in modulating immune responses has been studied, with early data indicating its utility in autoimmune diseases. These diverse biological activities underscore the compound's versatility and highlight the need for comprehensive structure-activity relationship (SAR) studies to optimize its therapeutic potential.

In conclusion, 6-Methyl-2-{[1-(quinoxaline-2-carbonyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one represents a promising scaffold in medicinal chemistry, with demonstrated efficacy in multiple disease models. Ongoing research aims to further elucidate its mechanism of action, refine its pharmacological properties, and advance it through the drug development pipeline. The compound's unique chemical structure and broad biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical sciences.